Cas no 62569-35-1 (Thiourea, N-sec-heptyl-N'-hexyl-)

• Product Name: Thiourea, N-sec-heptyl-N'-hexyl-
• CAS No: 62569-35-1
• MF: C₁₄H₃₀N₂S
• MW: 258.46640253067
• CID: 439880
• PubChem ID: 13601515
• Update Time: 2025-04-19

Thiourea, N-sec-heptyl-N'-hexyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-sec-heptyl-N'-hexyl-
• 1-heptan-2-yl-3-hexylthiourea
• DTXSID30544785
• SCHEMBL11594375
• N-Heptan-2-yl-N'-hexylthiourea
• 62569-35-1

• Inchi： 1S/C14H30N2S/c1-4-6-8-10-12-15-14(17)16-13(3)11-9-7-5-2/h13H,4-12H2,1-3H3,(H2,15,16,17)
• InChI Key： UGMSMOISSGYLAF-UHFFFAOYSA-N
• SMILES： S=C(NCCCCCC)NC(C)CCCCC

Computed Properties

• Exact Mass: 258.2132
• Monoisotopic Mass: 258.21297014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06